5-[(4-Cyanobenzoyl)amino]-2-methoxy-1-pyridiniumolate

• IUPAC Name: 4-cyano-N-(6-methoxy-1-oxidopyridin-1-ium-3-yl)benzamide
• InChI: InChI=1S/C14H11N3O3/c1-20-13-7-6-12(9-17(13)19)16-14(18)11-4-2-10(8-15)3-5-11/h2-7,9H,1H3,(H,16,18)
• InChI Key: FTQWEIMOFLDDNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=[N+](C=C(C=C1)NC(=O)C2=CC=C(C=C2)C#N)[O-]
• Molecular Formula: C14H11N3O3
• Molecular Weight: 269.25 g/mol

Description

The compound “5-[(4-Cyanobenzoyl)amino]-2-methoxy-1-pyridiniumolate” is a chemical entity with the molecular formula C14H11N3O3. It is related to the compound “5-[(4-Cyanobenzoyl)amino]-2-ethoxybenzenesulfonyl chloride” which has a similar structure.

Molecular Structure Analysis

The molecular structure of “5-[(4-Cyanobenzoyl)amino]-2-methoxy-1-pyridiniumolate” can be inferred from its IUPAC name and molecular formula. The compound contains a pyridiniumolate ring, which is substituted at the 2-position with a methoxy group and at the 5-position with a cyanobenzoyl-amino group.

Scientific Research Applications

Chemical Synthesis and Methodologies

One significant area of research involves the development of novel synthetic methodologies and the synthesis of structurally complex molecules. For example, the Smiles rearrangement has been applied successfully to synthesize 5-amino-substituted derivatives, offering a pathway to potential secondary peptide structure mimics, which could be relevant in designing bioactive compounds or pharmaceuticals (Bonini et al., 2003). Similarly, pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for their cytotoxic activities, showcasing the potential of such compounds in medicinal chemistry (Hassan et al., 2014).

Material Science and Catalysis

Compounds with complex heterocyclic structures play a crucial role in material science, particularly in the development of novel catalysts and functional materials. The synthesis and characterization of novel compounds, such as 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine (HMBPP), underline the importance of structural analysis and theoretical studies in understanding the properties of new materials (Halim & Ibrahim, 2022).

Pharmacological Potential

Research on related compounds has demonstrated significant pharmacological potential, including antimicrobial and cytotoxic activities. The synthesis of pyrazolone derivatives and evaluation of their anti-inflammatory, analgesic, and antipyretic activities highlight the therapeutic applications of these molecules (Antre et al., 2011). Additionally, the investigation of pyrazolo[1,5-a]pyrimidines and Schiff bases for cytotoxicity against various human cancer cell lines further illustrates the potential of such compounds in cancer therapy (Hassan et al., 2015).

Safety And Hazards

The safety data sheet for a related compound, “4-Cyanobenzoyl chloride”, indicates that it causes severe skin burns and eye damage. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid getting it in eyes, on skin, or on clothing.